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Compound of Interest

Compound Name: Sulcatone

Cat. No.: B7770689

Essential Safety and Disposal Information for Researchers and Scientists

This document provides comprehensive guidance on the proper disposal procedures for
sulcatone (6-Methyl-5-hepten-2-one), a flammable liquid and environmental hazard.
Adherence to these protocols is crucial for ensuring laboratory safety and environmental
protection. This information is intended for researchers, scientists, and drug development
professionals who handle this chemical.

Immediate Safety Concerns and Hazard
Identification

Sulcatone is classified as a hazardous substance.[1] Key hazards include:

o Flammability: It is a flammable liquid and vapor.[1][2] Keep away from heat, sparks, open
flames, and hot surfaces.[2] Use of spark-proof tools and explosion-proof equipment is
required.[1]

e Eye Irritation: Causes serious eye irritation.

e Agquatic Toxicity: Harmful to aquatic life with long-lasting effects. Avoid release to the
environment.

Personal Protective Equipment (PPE)
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When handling sulcatone, especially during disposal, the following personal protective
equipment is mandatory:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.

» Hand Protection: Wear protective gloves.
» Body Protection: Wear protective clothing.

Spill Management Protocol

In the event of a sulcatone spill, follow these steps to mitigate exposure and environmental
contamination:

» Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.
» Ventilate the Area: Ensure adequate ventilation.

o Contain the Spill: Use a non-combustible, inert absorbent material such as sand, silica gel,
or universal binder to soak up the spill.

o Collect the Waste: Carefully collect the absorbed material using non-sparking tools and place
it into a suitable, closed container for disposal.

o Decontaminate the Area: Clean the spill area thoroughly.

e Do Not Use Water to Flush: Do not flush sulcatone into surface water or the sanitary sewer
system.

Sulcatone Disposal Procedure

The primary and recommended method for sulcatone disposal is through an approved waste
disposal plant. It is imperative to adhere to all local, state, and federal regulations concerning
hazardous waste disposal.

Step-by-Step Disposal Guide:
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o Waste Collection:

o Collect all sulcatone waste, including contaminated absorbent materials, in a designated,
properly labeled, and sealed container.

o Ensure the container is suitable for flammable liquids.
e Labeling:

o Clearly label the waste container as "Hazardous Waste," "Flammable Liquid," and
"Sulcatone." Include the date of accumulation.

e Storage:

o Store the waste container in a well-ventilated, designated hazardous waste storage area
away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.

o Arrange for Professional Disposal:
o Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

o Provide the disposal company with the Safety Data Sheet (SDS) for sulcatone to ensure
they can handle it appropriately.

Quantitative Data Summary

The following table summarizes key quantitative data for sulcatone.
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Property Value Reference
CAS Number 110-93-0

Molecular Formula C8H140

Molecular Weight 126.20 g/mol

Flash Point 50.6 °C (123.1 °F)

Boiling Point 73 °C at 18 mmHg

Melting Point -67 °C

191 mg/L for 72h
(Desmodesmus subspicatus);

Aquatic Toxicity (EC50)
101 mg/L for 96h
(Desmodesmus subspicatus)
Aquatic Toxicity (LC50) 83.3 - 88.2 mg/L for 96h (Fish)

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

sulcatone.
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Caption: Sulcatone Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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